Cas no 618-91-7 (Methyl 3-iodobenzoate)

Methyl 3-iodobenzoate is a versatile aromatic ester compound, primarily used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key structural features include an iodine substituent at the meta position of the benzoate ring, enhancing its reactivity in cross-coupling reactions such as Suzuki or Sonogashira couplings. The methyl ester group offers stability while remaining amenable to hydrolysis or transesterification for further derivatization. This compound is valued for its high purity, consistent performance in palladium-catalyzed reactions, and utility in constructing complex molecular frameworks. Proper handling under inert conditions is recommended due to its sensitivity to light and moisture.
Methyl 3-iodobenzoate structure
Methyl 3-iodobenzoate structure
Product Name:Methyl 3-iodobenzoate
CAS No:618-91-7
MF:C8H7IO2
MW:262.044454813004
MDL:MFCD00061093
CID:39008
PubChem ID:69258
Update Time:2025-06-29

Methyl 3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-iodobenzoate
    • m-iodobenzoic acid methyl ester
    • 3-carbomethoxyiodobenzene
    • 3-iodobenzoic acid methyl ester
    • 3-Iodomethylbenzoate
    • Benzoic acid,3-iodo-,methyl ester
    • Benzoic acid,m-iodo-,methyl ester
    • methyl meta-iodobenzoate
    • Methyl m-iodobenzoate
    • m-MeO2C7H4I
    • Benzoicacid, m-iodo-, methyl ester (6CI,7CI,8CI)
    • 3-(Methoxycarbonyl)iodobenzene
    • NSC 34639
    • m-Iodobenzoic acidmethyl ester
    • Benzoic acid, 3-iodo-, methyl ester
    • Methyl3-iodobenzoate
    • methyl-m-iodobenzoate
    • methyl-3-iodobenzoate
    • Benzoic acid, m-iodo-, methyl ester
    • NPXOIGSBRLCOSD-UHFFFAOYSA-N
    • PARAGOS 510011
    • RARECHEM AL BF 0709
    • NSC34639
    • ZI
    • AS-33139
    • CSC7QU45T9
    • 3-Iodo-benzoic acid methyl ester
    • AM20040870
    • EINECS 210-570-4
    • CS-W004679
    • W-105083
    • MFCD00061093
    • AKOS008904097
    • NSC-34639
    • A8569
    • AC-7243
    • 2-iodo-3-methyl-benzoate
    • EN300-171492
    • DTXSID1060689
    • FT-0602811
    • 618-91-7
    • NS00034832
    • Methyl 3-iodobenzoate, 97%
    • SCHEMBL281
    • DTXCID9043140
    • 3-iodo benzoic acid methyl ester
    • DB-054014
    • MDL： MFCD00061093
    • Inchi： 1S/C8H7IO2/c1-11-8(10)6-3-2-4-7(9)5-6/h2-5H,1H3
    • InChI Key： NPXOIGSBRLCOSD-UHFFFAOYSA-N
    • SMILES： IC1=CC=CC(C(=O)OC)=C1

Computed Properties

  • Exact Mass: 261.94900
  • Monoisotopic Mass: 261.949
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.7835 (estimate)
  • Melting Point: 46-50 °C
  • Boiling Point: 277°C (rough estimate)
  • Flash Point: No data available
  • Refractive Index: 1.597
  • PSA: 26.30000
  • LogP: 2.07780
  • Vapor Pressure: No data available

Methyl 3-iodobenzoate Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：UN 3077 9 / PGIII
  • WGK Germany：2
  • Hazard Category Code： 41-51/53
  • Safety Instruction： 53-26-39-61
  • Hazardous Material Identification： Xn
  • Storage Condition：Store at 4 ° C, -4 ° C is better
  • HazardClass：IRRITANT
  • PackingGroup：Ⅲ

Methyl 3-iodobenzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 3-iodobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 618-91-7 99%
1g
 ￡10.00 2022-03-01
Fluorochem
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 ￡12.00 2022-03-01
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 ￡28.00 2022-03-01
Fluorochem
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 ￡62.00 2022-03-01
Alichem
A015008277-250mg
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 618-91-7 97%
250mg
 $470.40 2023-09-01
Alichem
A015008277-500mg
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500mg
 $855.75 2023-09-01
Alichem
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 $1534.70 2023-09-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
706388-5G
Methyl 3-iodobenzoate
 618-91-7
5g
 ¥522.5 2023-11-27
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
706388-25G
Methyl 3-iodobenzoate
 618-91-7
25g
 ¥2151.71 2023-11-27
TRC
M262658-100mg
Methyl 3-iodobenzoate
 618-91-7
100mg
 $64.00 2023-05-18

Methyl 3-iodobenzoate Production Method

Methyl 3-iodobenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:618-91-7)Methyl 3-iodobenzoate
Order Number:A8569
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:03
Price ($):219.0/171.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:618-91-7)Methyl 3-iodobenzoate
A8569
Purity:99%/99%
Quantity:500g/100g
Price ($):219.0/171.0
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